Cas no 1196703-10-2 (3-chloro-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 1196703-10-2
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 5759794
• PubChem ID: 21022100
• Update Time: 2025-06-15

3-chloro-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-N,4-dimethyl-
• 3-chloro-N,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H10ClNO2S/c1-6-3-4-7(5-8(6)9)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： MGHWKKGMNSONOH-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(C)C(Cl)=C1

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±52.0 °C(Predicted)
• pka: 11.14±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-chloro-N,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 3-chloro-N,4-dimethylbenzene-1-sulfonamide (CAS No. 1196703-10-2)

3-chloro-N,4-dimethylbenzene-1-sulfonamide (CAS No. 1196703-10-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfonamide derivative features a chloro-substituted benzene ring and a dimethylated sulfonamide group, making it a valuable intermediate in synthetic chemistry. Its unique structural properties contribute to its relevance in drug discovery and material science applications. Researchers often explore its potential as a building block for bioactive molecules due to its electron-withdrawing and steric effects.

In recent years, the demand for sulfonamide-based compounds like 3-chloro-N,4-dimethylbenzene-1-sulfonamide has surged, driven by their role in developing enzyme inhibitors and antimicrobial agents. The compound’s CAS No. 1196703-10-2 is frequently searched in academic databases, reflecting its importance in medicinal chemistry. Its molecular framework allows for versatile modifications, enabling scientists to tailor its properties for specific applications, such as catalytic processes or polymer stabilization.

One of the trending topics in chemical research is the green synthesis of sulfonamides. 3-chloro-N,4-dimethylbenzene-1-sulfonamide aligns with this focus, as researchers investigate eco-friendly routes to produce it with minimal waste. Questions like "How to optimize the yield of 3-chloro-N,4-dimethylbenzene-1-sulfonamide?" or "What solvents are best for its purification?" are common in scientific forums. These discussions highlight the compound’s practical challenges and innovative solutions.

The compound’s thermal stability and solubility profile are also critical for industrial applications. For instance, its compatibility with polar aprotic solvents makes it suitable for high-temperature reactions. Additionally, its crystallinity has been studied for X-ray diffraction analysis, providing insights into molecular packing and intermolecular interactions. Such data is invaluable for designing co-crystals or pharmaceutical formulations.

From an SEO perspective, keywords like "sulfonamide synthesis", "CAS 1196703-10-2 applications", and "chloro-dimethylbenzene derivatives" are highly relevant. These terms reflect user intent in chemical databases and patent searches. Moreover, the compound’s association with structure-activity relationship (SAR) studies attracts researchers exploring bioisosteres or lead optimization in drug development.

In conclusion, 3-chloro-N,4-dimethylbenzene-1-sulfonamide (CAS No. 1196703-10-2) exemplifies the intersection of fundamental chemistry and applied science. Its versatility and relevance to cutting-edge research ensure its continued prominence in both academic and industrial settings. Future studies may focus on its scalable production or novel derivatives for emerging technologies.